Cas no 1805545-85-0 (3-(Difluoromethyl)-4-hydroxy-5-nitro-2-(trifluoromethyl)pyridine)

• Product Name: 3-(Difluoromethyl)-4-hydroxy-5-nitro-2-(trifluoromethyl)pyridine
• CAS No: 1805545-85-0
• MF: C₇H₃F₅N₂O₃
• MW: 258.102339029312
• CID: 4889413
• Update Time: 2025-11-01

3-(Difluoromethyl)-4-hydroxy-5-nitro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-hydroxy-5-nitro-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3F5N2O3/c8-6(9)3-4(15)2(14(16)17)1-13-5(3)7(10,11)12/h1,6H,(H,13,15)
• InChI Key： GWOXXBWGHHLMLG-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(F)F)C(C(=CN1)[N+](=O)[O-])=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 432
• XLogP3: 1.7
• Topological Polar Surface Area: 74.9

Additional information on 3-(Difluoromethyl)-4-hydroxy-5-nitro-2-(trifluoromethyl)pyridine

3-(Difluoromethyl)-4-hydroxy-5-nitro-2-(trifluoromethyl)pyridine: A Comprehensive Overview

3-(Difluoromethyl)-4-hydroxy-5-nitro-2-(trifluoromethyl)pyridine, also known by its CAS number 1805545-85-0, is a highly specialized organic compound with a unique structure and versatile applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential in pharmaceuticals, agrochemicals, and materials science. The molecule features a pyridine ring substituted with several functional groups: a difluoromethyl group at position 3, a hydroxyl group at position 4, a nitro group at position 5, and a trifluoromethyl group at position 2. These substituents significantly influence the compound's chemical properties, reactivity, and biological activity.

The synthesis of 3-(Difluoromethyl)-4-hydroxy-5-nitro-2-(trifluoromethyl)pyridine typically involves multi-step organic reactions, including nucleophilic substitutions, oxidations, and fluorinations. Recent advancements in fluorination techniques have enabled more efficient and selective synthesis of this compound, reducing production costs and improving yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction rates and enhance product purity.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. The hydroxyl and nitro groups are known to participate in hydrogen bonding and π-interactions, respectively, which are critical for molecular recognition in biological systems. Recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, making them valuable candidates for drug discovery.

In the field of agrochemistry, 3-(Difluoromethyl)-4-hydroxy-5-nitro-2-(trifluoromethyl)pyridine has shown potential as a building block for herbicides and fungicides. The trifluoromethyl group imparts lipophilicity, enhancing the compound's ability to penetrate plant tissues. Additionally, the nitro group contributes to the molecule's stability under environmental conditions, ensuring prolonged efficacy in agricultural applications.

The structural uniqueness of this compound also makes it an attractive candidate for materials science research. Its electron-withdrawing groups can be exploited to design advanced materials with tailored electronic properties. For instance, derivatives of this compound have been investigated as components of organic semiconductors and light-emitting diodes (LEDs), where their ability to modulate electron transport is highly advantageous.

In terms of safety and handling, 3-(Difluoromethyl)-4-hydroxy-5-nitro-2-(trifluoromethyl)pyridine should be stored in a cool, dry place away from direct sunlight to prevent degradation. Proper ventilation is recommended during handling to minimize exposure to volatile compounds.

In conclusion, 3-(Difluoromethyl)-4-hydroxy-5-nitro-2-(trifluoromethyl)pyridine is a multifaceted compound with significant potential across various scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in pharmaceuticals, agriculture, and materials science.